Computed Lipophilicity (LogP) Compared to the Cyclopentyl Analog
1-(3-Methyl-1,2-oxazol-5-yl)cyclohexane-1-carboxylic acid exhibits a computed LogP of 2.27, representing a +0.43 unit increase over the cyclopentyl analog (estimated LogP ~1.84 based on a methylene group contribution of ~0.43 LogP units) . The cyclohexane ring provides an additional methylene unit relative to the cyclopentane scaffold (C10H13NO3, MW 195.21), which directly modulates lipophilicity without altering hydrogen-bond donor/acceptor counts .
| Evidence Dimension | Computed LogP (octanol-water partition coefficient) |
|---|---|
| Target Compound Data | LogP 2.27 (C11H15NO3, MW 209.24) |
| Comparator Or Baseline | 1-(3-Methyl-1,2-oxazol-5-yl)cyclopentane-1-carboxylic acid (C10H13NO3, MW 195.21); estimated LogP ~1.84 |
| Quantified Difference | ΔLogP ≈ +0.43 (cyclohexyl > cyclopentyl) |
| Conditions | Computed LogP from vendor specification sheets; cyclopentyl LogP estimated by methylene group additivity |
Why This Matters
Higher lipophilicity in the cyclohexyl scaffold can enhance membrane permeability and target binding for hydrophobic enzyme pockets, making it the preferred choice when ADME optimization requires LogP > 2.
